Cas no 85681-49-8 (3,5-bis(2-methylphenyl)-1H-1,2,4-triazole)

• Product Name: 3,5-bis(2-methylphenyl)-1H-1,2,4-triazole
• CAS No: 85681-49-8
• MF: C₁₆H₁₅N₃
• MW: 249.310403108597
• CID: 990870
• PubChem ID: 135361
• Update Time: 2025-04-20

3,5-bis(2-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-bis(2-methylphenyl)-1H-1,2,4-triazole
• BRN 0533196
• 85681-49-8
• 3,5-Bis(o-tolyl)-s-triazole
• 3R3980GN0H
• DTXSID50234959
• CHEMBL278215
• s-Triazole, 3,5-bis(o-tolyl)-
• 3,5-di(o-tolyl)-1,2,4-triazole
• UNII-3R3980GN0H
• S-TRIAZOLE, 3,5-DI-O-TOLYL-
• 1H-1,2,4-Triazole, 3,5-bis(2-methylphenyl)-
• 3,5-Di-o-tolyl-1H-1,2,4-triazole

• Inchi： 1S/C16H15N3/c1-11-7-3-5-9-13(11)15-17-16(19-18-15)14-10-6-4-8-12(14)2/h3-10H,1-2H3,(H,17,18,19)
• InChI Key： CJJLZZUJURYVAA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2C)=NC(C2C=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 249.12700
• Monoisotopic Mass: 249.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1375 (rough estimate)
• Boiling Point: 382.42°C (rough estimate)
• Refractive Index: 1.6470 (estimate)
• PSA: 41.57000
• LogP: 3.75550